Cas no 1864013-88-6 (Ethyl 1,4-diazepane-2-carboxylate dihydrochloride)

• Product Name: Ethyl 1,4-diazepane-2-carboxylate dihydrochloride
• CAS No: 1864013-88-6
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• CID: 5705323
• PubChem ID: 73167587
• Update Time: 2025-06-08

Ethyl 1,4-diazepane-2-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026746254
• F2147-1403
• EN300-239835
• ethyl 1,4-diazepane-2-carboxylate;dihydrochloride
• 1864013-88-6
• ethyl 1,4-diazepane-2-carboxylate dihydrochloride
• Ethyl 1,4-diazepane-2-carboxylate dihydrochloride

• Inchi： 1S/C8H16N2O2.2ClH/c1-2-12-8(11)7-6-9-4-3-5-10-7;;/h7,9-10H,2-6H2,1H3;2*1H
• InChI Key： VSUCOSXOOKXCNQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C1CNCCCN1)=O

Computed Properties

• Exact Mass: 244.0745332g/mol
• Monoisotopic Mass: 244.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on Ethyl 1,4-diazepane-2-carboxylate dihydrochloride

Recent Advances in the Study of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride (CAS: 1864013-88-6)

Ethyl 1,4-diazepane-2-carboxylate dihydrochloride (CAS: 1864013-88-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a versatile building block for the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Ethyl 1,4-diazepane-2-carboxylate dihydrochloride, highlighting its role as a key intermediate in the production of GABA receptor modulators. The study demonstrated that this compound exhibits high purity and stability under standard laboratory conditions, making it suitable for large-scale pharmaceutical synthesis. Furthermore, the researchers identified novel derivatives of this compound that show promising activity in preclinical models of anxiety and epilepsy.

In another significant development, a research team from the University of Cambridge reported the use of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride in the design of new dopamine D3 receptor antagonists. Their findings, published in ACS Chemical Neuroscience, revealed that modifications to the parent compound resulted in improved selectivity and binding affinity for the D3 receptor, suggesting potential applications in the treatment of Parkinson's disease and substance use disorders. The study also provided detailed structural insights through X-ray crystallography, which could guide future drug design efforts.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the compound's metabolic stability and pharmacokinetic properties. A 2023 study in Drug Metabolism and Disposition reported that Ethyl 1,4-diazepane-2-carboxylate dihydrochloride demonstrates favorable absorption characteristics and moderate plasma protein binding, with minimal cytochrome P450 inhibition. These properties make it an attractive candidate for further development as a drug precursor or as part of prodrug strategies.

The compound has also gained attention in the field of chemical biology, where researchers are exploring its utility as a molecular probe. A recent Nature Chemical Biology publication described its use in studying protein-protein interactions involving G protein-coupled receptors (GPCRs). The researchers developed fluorescently labeled derivatives of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride that enabled real-time visualization of receptor dynamics in living cells.

Looking ahead, several pharmaceutical companies have included derivatives of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride in their preclinical pipelines. Current research efforts are focused on optimizing its physicochemical properties to enhance blood-brain barrier penetration and reduce potential off-target effects. The compound's versatility and the growing body of research supporting its pharmacological potential suggest that it will remain an important focus of medicinal chemistry research in the coming years.